6-(2-Cyanopropan-2-yl)nicotinic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
6-(2-Cyanopropan-2-yl)nicotinic acid (CAS: 1211578-21-0) is a nicotinic acid derivative featuring a branched nitrile substituent at the 6-position of the pyridine ring. Its molecular formula is C₉H₈N₂O₂, with a molecular weight of 192.18 g/mol . The compound’s structure combines a carboxylic acid group at the 3-position and a cyanopropan-2-yl group at the 6-position, which may influence its physicochemical properties and biological interactions.
Properties
Molecular Formula |
C10H10N2O2 |
|---|---|
Molecular Weight |
190.20 g/mol |
IUPAC Name |
6-(2-cyanopropan-2-yl)pyridine-3-carboxylic acid |
InChI |
InChI=1S/C10H10N2O2/c1-10(2,6-11)8-4-3-7(5-12-8)9(13)14/h3-5H,1-2H3,(H,13,14) |
InChI Key |
VFUBBVHBBSKAGD-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C#N)C1=NC=C(C=C1)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares key features of 6-(2-Cyanopropan-2-yl)nicotinic acid with analogous compounds:
Key Differences in Functional Groups and Implications
- Electron-Withdrawing vs. Electron-Donating Groups: The cyano group in 6-(2-Cyanopropan-2-yl)nicotinic acid is strongly electron-withdrawing, which may reduce the pKa of the carboxylic acid group compared to derivatives with electron-donating substituents (e.g., isopropyl) .
- Solubility and Bioavailability: Hydrophilic substituents (e.g., hydroxyl in 6-(2-Hydroxypropan-2-yl)nicotinic acid) improve water solubility, whereas hydrophobic groups (e.g., isopropyl) favor lipid solubility . The nitrile group in 6-(2-Cyanopropan-2-yl)nicotinic acid may confer moderate solubility in polar organic solvents like ethanol, as seen in nicotinic acid derivatives .
Metabolic and Microbial Stability
Studies on nicotinic acid degradation by Pseudomonas fluorescens () reveal that substituents significantly influence microbial oxidation:
- Intact Ring Systems: Compounds with bulky or electron-withdrawing groups (e.g., cyanopropan-2-yl) may resist ring-opening oxidation, unlike unsubstituted nicotinic acid, which undergoes rapid degradation .
- Oxygen Consumption : Derivatives with stable substituents likely require less oxygen for degradation, as seen in substituted analogs where oxygen-to-substrate ratios decrease over time .
Commercial and Research Relevance
- Market Availability: 6-(4-Chlorophenyl)nicotinic acid dominates in commercial use (10 suppliers), suggesting broader pharmaceutical or agrochemical applications . In contrast, 6-(2-Cyanopropan-2-yl)nicotinic acid remains niche (1 supplier) .
- Research Interest: Sulfonyl and hydroxyl derivatives are explored for drug design due to their metabolic stability and solubility .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
